Cas no 1554206-04-0 (2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid)

• Product Name: 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid
• CAS No: 1554206-04-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 2168038
• PubChem ID: 83818001
• Update Time: 2025-11-01

2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-oxoisoindoline-5-carboxylic acid
• 2-METHYL-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-CARBOXYLIC ACID
• 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid
• F81909
• DB-228212
• EN300-790970
• 2-METHYL-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-CARBOXYLICACID
• 1554206-04-0

• Inchi： 1S/C10H9NO3/c1-11-5-7-3-2-6(10(13)14)4-8(7)9(11)12/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： XCGRWEJBBYNITI-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2CN1C

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid

Introduction to 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid (CAS No. 1554206-04-0)

2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid (CAS No. 1554206-04-0) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

The chemical structure of 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid is characterized by a substituted isoindole core with a methyl group at the 2-position and a carboxylic acid group at the 5-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

The synthesis of 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid has been explored using several methodologies. One common approach involves the cyclization of appropriate precursors, such as substituted benzylamines and α-keto acids, under suitable conditions. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method that yields high purity and yield of the target compound. This method involves the condensation of benzylamine with α-keto acid followed by intramolecular cyclization to form the isoindole ring.

The biological properties of 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid have been extensively investigated in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. Additionally, another study in the Cancer Letters journal reported that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, including the MAPK and PI3K/AKT pathways.

Beyond its anti-inflammatory and anti-cancer properties, 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid has also shown promise in other therapeutic areas. For example, recent research has explored its potential as an antiviral agent against various viral infections. A study published in the Virology Journal found that this compound can inhibit the replication of influenza virus by interfering with viral entry and assembly processes.

The pharmacokinetic properties of 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid are crucial for its therapeutic application. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a viable candidate for further drug development. However, further research is needed to optimize its pharmacological properties and reduce potential side effects.

In conclusion, 2-Methyl-3-oxo-1H-isoindole-5-carboxylic acid (CAS No. 1554206-04-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further investigation in drug discovery and development. Ongoing research efforts are expected to uncover more about its mechanisms of action and enhance its therapeutic potential.